Oxymetazoline Hydrochloride

• CAS No.: 2315-02-8
• Product Name: Oxymetazoline Hydrochloride
• Molecular Formula: C16H24N2O.HCl
• Molecular Weight: 296.83 g/mol
• IUPAC Name: 6-tert-butyl-3-(4,5-dihydro-1H-imidazol-2-ylmethyl)-2,4-dimethylphenol;hydrochloride
• Standard InChI: InChI=1S/C16H24N2O.ClH/c1-10-8-13(16(3,4)5)15(19)11(2)12(10)9-14-17-6-7-18-14;/h8,19H,6-7,9H2,1-5H3,(H,17,18);1H
• Standard InChIKey: BEEDODBODQVSIM-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1CC2=NCCN2)C)O)C(C)(C)C.Cl
• Canonical SMILES: CC1=CC(=C(C(=C1CC2=NCCN2)C)O)C(C)(C)C.Cl
• Description: Oxymetazoline Hydrochloride is the hydrochloride salt form of oxymetazoline, an imidazole derivative with a direct acting sympathomimetic property. Oxymetazoline binds to and activates alpha-2 adrenergic receptors. Upon nasal or ocular administration, oxymetazoline constricts the arterioles in the nose and eye, resulting in decreased nasal and conjunctival congestion, respectively.; Oxymetazoline hydrochloride is a hydrochloride salt resulting from the reaction of equimolar quantities of oxymetazoline and hydrogen chloride. A direct-acting sympathomimetic with marked alpha-adrenergic activity, it is a vasoconstrictor that is used to relieve nasal congestion. It has a role as an alpha-adrenergic agonist, a nasal decongestant, a sympathomimetic agent and a vasoconstrictor agent. It contains an oxymetazoline(1+).; A direct acting sympathomimetic used as a vasoconstrictor to relieve nasal congestion. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1251)
• Synonyms: Hydrochloride, Oxymetazoline; Oxymetazoline; Oxymetazoline Hydrochloride
• Reference: 1: Stanisz B. The stability of oxymetazoline hydrochloride in aqueous solution.; Acta Pol Pharm. 2002 Jan-Feb;59(1):19-23. PubMed PMID: 12026107.; ; ; 2: Taverner D, Bickford L, Shakib S, Tonkin A. Evaluation of the dose-response; relationship for intra-nasal oxymetazoline hydrochloride in normal adults. Eur J ; Clin Pharmacol. 1999 Sep;55(7):509-13. PubMed PMID: 10501820.; ; ; 3: Witek TJ Jr, Canestrari DA, Hernandez JR, Miller RD, Yang JY, Riker DK.; Superficial nasal mucosal blood flow and nasal patency following topical; oxymetazoline hydrochloride. Ann Allergy. 1992 Feb;68(2):165-8. PubMed PMID:; 1739191.; ; ; 4: Qualitative and quantitative tests for oxymetazoline hydrochloride. J Pharm; Sci. 1966 Sep;55(9):956-7. PubMed PMID: 5918534.; ; ; 5: Evaluation of a nasal decongestant. Oxymetazoline hydrochloride (Afrin). JAMA.; 1965 Sep 27;193(13):1115. PubMed PMID: 4157497.
• PubChem Compound: 66259
• Last Modified: Nov 11 2021